Cas no 94535-50-9 (LEVCROMAKALIM)

LEVCROMAKALIM structure
LEVCROMAKALIM structure
Product Name:LEVCROMAKALIM
CAS No:94535-50-9
MF:C16H18N2O3
MW:286.325724124908
CID:827212
PubChem ID:93504
Update Time:2024-10-25

LEVCROMAKALIM Chemical and Physical Properties

Names and Identifiers

    • LEVCROMAKALIM
    • Levcromakalim,(3S,4R)-3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-2H-1-benzopyran-6-carbonitrile
    • lemakalim
    • levcromakelim
    • (3S,4R)-3,4-Dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-2H-1-benzopyran-6-carbonitrile (ACI)
    • 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-, (3S-trans)- (ZCI)
    • (-)-Cromakalim
    • (3S,4R)-(-)-Cromakalim
    • BRL 38227
    • Levkromakalim
    • (3S,4R)-3-Hydroxy-2,2-dimethyl-4-(2-oxo-pyrrolidin-1-yl)-chroman-6-carbonitrile
    • LEVCROMAKALIM [USAN]
    • LEVCROMAKALIM (+/-)-FORM
    • AKOS000281031
    • NCGC00025132-01
    • 94470-67-4
    • (-)-Cromakalim;BRL 38227
    • Cromakalimum [Latin]
    • SR-01000597579-1
    • NCGC00025132-02
    • SR-01000597579-2
    • Levcromakalim (USAN/INN)
    • MLS001333994
    • 6-Cyano-3,4-dihydro-2,2-dimethyl-trans-4-(2-oxo-1-pyrrolidinyl)-2H-benzo[b]pyran-3-ol
    • (3s,4r)-3-hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)chroman-6-carbonitrile
    • (3S)-3-hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-3,4-dihydrochromene-6-carbonitrile
    • CHEBI:6436
    • Levcromakalim [USAN:INN:BAN]
    • Cromakalime [French]
    • 1-((3S,4R)-6-Ethynyl-3-hydroxy-2,2-dimethyl-chroman-4-yl)-pyrrolidin-2-one
    • NS00125528
    • LEVCROMAKALIM [INN]
    • Tox21_110948
    • Cromakalim, (3S-trans)-Isomer
    • CS-6950
    • (+/-)-cromakalim
    • Cromakalim, trans-Isomer
    • CHEMBL100
    • (3S,4R)-3-hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-3,4-dihydro-2H-1-benzopyran-6-carbonitrile
    • Levanex
    • HMS2233P19
    • HMS3414K15
    • 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-, (3S,trans)-
    • HY-14255
    • trans-6-Cyano-3,4-dihydro-2,2-dimethyl-4-(2-oxopyrrolidinyl)-2H-1-benzopyran-3-ol
    • BRD-K24526313-001-08-6
    • M&B-44809
    • 2H-1-BENZOPYRAN-6-CARBONITRILE, 3,4-DIHYDRO-3-HYDROXY-2,2-DIMETHYL-4-(2-OXO-1-PYRROLIDINYL)-, (3S,4R)-
    • CROMAKALIM [MART.]
    • Cromakalim
    • NCGC00025132-04
    • BRN 3622889
    • SMR000058880
    • RW7PN4BLDJ
    • (+-)-trans-3-Hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-6-chromancarbonitrile
    • CAS-94535-50-9
    • BRL 34915
    • 3-Hydroxy-2,2-dimethyl-4-(2-oxo-pyrrolidin-1-yl)-chroman-6-carbonitrile(BRL 38227)
    • MLS001077309
    • Tox21_113581
    • brl34915
    • MS-24087
    • G12682
    • BRL-34915
    • 3-Hydroxy-2,2-dimethyl-4-(2-oxo-pyrrolidin-1-yl)-chroman-6-carbonitrile (Lemakalim)
    • NCGC00025132-03
    • (+/-)-TRANS-3-HYDROXY-2,2-DIMETHYL-4-(2-OXO-1-PYRROLIDINYL)-6-CHROMANCARBONITRILE
    • D02385
    • Cromakalime
    • MLS000069770
    • BRD-K24526313-001-18-5
    • BRD-K24526313-001-17-7
    • HMS3678K15
    • LEVCROMAKALIM [MI]
    • 0G4X367WA3
    • SCHEMBL122344
    • Cromakalimum
    • BDBM50010132
    • LEVCROMAKALIM [JAN]
    • DTXCID3025677
    • UNII-0G4X367WA3
    • DTXSID5045677
    • UNII-RW7PN4BLDJ
    • 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-, trans-(+-)-
    • SR-01000597579
    • BRL-38227
    • 94535-50-9
    • Opera_ID_416
    • LEVCROMAKALIM (+/-)-FORM [MI]
    • 3-Hydroxy-2,2-dimethyl-4-(2-oxo-pyrrolidin-1-yl)-chroman-6-carbonitrile
    • BRL-38266
    • 3S,4R-3-Hydroxy-2,2-dimethyl-4-(2-oxo-pyrrolidin-1-yl)-chroman-6-carbonitrile
    • Cromakalim [INN:BAN]
    • (3S,4R)-3-Hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-6-chromancarbonitrile
    • (3S,4R)-3-hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)chromane-6-carbonitrile
    • CROMAKALIM [INN]
    • (3S,4R)-3-hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-3,4-dihydrochromene-6-carbonitrile
    • Tox21_110948_1
    • TVZCRIROJQEVOT-CABCVRRESA-N
    • HMS3267D06
    • LEVCROMAKALIM [WHO-DD]
    • Inchi： 1S/C16H18N2O3/c1-16(2)15(20)14(18-7-3-4-13(18)19)11-8-10(9-17)5-6-12(11)21-16/h5-6,8,14-15,20H,3-4,7H2,1-2H3/t14-,15+/m1/s1
    • InChI Key： TVZCRIROJQEVOT-CABCVRRESA-N
    • SMILES： O[C@@H]1C(C)(C)OC2C=CC(=CC=2[C@H]1N1CCCC1=O)C#N

Computed Properties

  • Exact Mass: 286.13200
  • Monoisotopic Mass: 286.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.6A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.31
  • Melting Point: 242-244°
  • Boiling Point: 482.3°Cat760mmHg
  • Flash Point: 245.5°C
  • Solubility: DMSO: ≤10 mM, soluble
  • PSA: 73.56000
  • LogP: 1.69158
  • Specific Rotation: D26 -52.2° (c = 1 in chloroform)

LEVCROMAKALIM Security Information

  • WGK Germany：3
  • Safety Instruction： 22-24/25
  • RTECS：DJ2177500
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

LEVCROMAKALIM Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

LEVCROMAKALIM Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
L331300-10mg
Levcromakalim
 94535-50-9
10mg
 $236.00 2023-05-18
TRC
L331300-100mg
Levcromakalim
 94535-50-9
100mg
 $1832.00 2023-05-18
MedChemExpress
HY-14255-10mM*1mLinDMSO
Levcromakalim
 94535-50-9 99.79%
10mM*1mLinDMSO
 ￥1260 2022-02-25
MedChemExpress
HY-14255-2mg
Levcromakalim
 94535-50-9 99.83%
2mg
 ￥800 2025-04-15
MedChemExpress
HY-14255-5mg
Levcromakalim
 94535-50-9 99.83%
5mg
 ￥1200 2025-04-15
MedChemExpress
HY-14255-10mg
Levcromakalim
 94535-50-9 99.83%
10mg
 ￥1650 2025-04-15
MedChemExpress
HY-14255-50mg
Levcromakalim
 94535-50-9 99.84%
50mg
 ￥6800 2024-04-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
L876225-2mg
Levcromakalim
 94535-50-9 ≥99%
2mg
 ￥820.80 2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
L876225-5mg
Levcromakalim
 94535-50-9 ≥99%
5mg
 ￥1,231.20 2022-01-13
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
L47780-50mg
LEVCROMAKALIM
 94535-50-9
50mg
 ¥11052.0 2021-09-09

LEVCROMAKALIM Production Method

Production Method 1

114926-02-2 114926-02-2
94535-50-9 94535-50-9
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ;  4 h, 25 °C
1.2 Solvents: Water ;  25 °C
Reference
Asymmetric Epoxidation of Alkenes Catalyzed by a Porphyrin-Inspired Manganese Complex
Dai, Wen; Li, Jun; Li, Guosong; Yang, Hua; Wang, Lianyue; et al, Organic Letters, 2013, 15(16), 4138-4141

Production Method 2

114926-02-2 114926-02-2
94535-50-9 94535-50-9
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ;  6 h, rt
1.2 Reagents: Water ;  rt
Reference
Asymmetric epoxidation of cis-alkenes mediated by iminium salts: highly enantioselective synthesis of levcromakalim
Bulman Page, Philip C.; Buckley, Benjamin R.; Heaney, Harry; Blacker, A. John, Organic Letters, 2005, 7(3), 375-377

Production Method 3

94535-50-9 94535-50-9
Reaction Conditions
1.1 Reagents: Sodium hydride
Reference
Compositions and methods for extended release cromakalim therapy
, World Intellectual Property Organization, , ,

Production Method 4

94535-50-9 94535-50-9
Reaction Conditions
Reference
Stereoselective epoxidation using chiral salen-type catalysts
, United States, , ,

Production Method 5

94535-50-9 94535-50-9
Reaction Conditions
Reference
Method for the preparation of (3S,4R)-isomers of 4-(cyclic-amido)-2H-1-benzopyrans and 4-amino-3-hydroxy-2H-1-benzopyrans
, European Patent Organization, , ,

Production Method 6

94535-50-9 94535-50-9
Reaction Conditions
Reference
Mechanism of action and systemic and regional hemodynamics of the potassium channel activator BRL34915 and its enantiomers
Hof, R. P.; Quast, U.; Cook, N. S.; Blarer, S., Circulation Research, 1988, 62(4), 679-86

Production Method 7

2397694-73-2 2397694-73-2
94535-50-9 94535-50-9
Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  6 h, -78 °C
1.2 Reagents: Water ;  -78 °C
Reference
Total synthesis of chromanol 293B and cromakalim via stereoselective amination of chiral benzylic ethers
Ma, Sang-Ho; Kim, Yeon Su; Jung, Jun Min; Boggu, Pulla Reddy ; Kim, Seung Chan; et al, Tetrahedron Letters, 2020, 61(5),

Production Method 8

114926-02-2 114926-02-2
94535-50-9 94535-50-9
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ;  overnight, rt
Reference
Preparation of controlled-delivery cromakalim prodrugs
, World Intellectual Property Organization, , ,

Production Method 9

114926-02-2 114926-02-2
94535-50-9 94535-50-9
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ;  30 min, rt
1.2 Solvents: Dimethyl sulfoxide ;  6 h, rt
1.3 Reagents: Water ;  rt
Reference
Immobilized dimeric chiral Mn(III) salen complex on short channel ordered mesoporous silica as an effective catalyst for the epoxidation of non-functionalized alkenes
Roy, Tamal; Kureshy, Rukhsana I.; Khan, Noor-ul H.; Abdi, Sayed H. R.; Sadhukhan, Arghya; et al, Tetrahedron, 2012, 68(31), 6314-6322

Production Method 10

114926-02-2 114926-02-2
94535-50-9 94535-50-9
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide
Reference
Preparation of optically active benzopyran compounds as antihypertensives and smooth muscle relaxants
, Japan, , ,

Production Method 11

94535-50-9 94535-50-9
Reaction Conditions
Reference
Synthesis of homochiral potassium channel openers: role of the benzopyranyl 3-hydroxyl group in cromakalim and pyridine N-oxides in determining the biological activities of enantiomers
Attwood, Michael R.; Brown, Barbara S.; Dunsdon, Rachael M.; Hurst, David N.; Jones, Philip S.; et al, Bioorganic & Medicinal Chemistry Letters, 1992, 2(3), 229-34

Production Method 12

94535-50-9 94535-50-9
Reaction Conditions
Reference
2,2-Dialkylnaphthalen-1-ones as new potassium channel activators
Almansa, Carmen; Gomez, Luis A.; Cavalcanti, Fernando L.; Rodriguez, Ricardo; Carceller, Elena; et al, Journal of Medicinal Chemistry, 1993, 36(15), 2121-33

Production Method 13

94535-50-9 94535-50-9
Reaction Conditions
Reference
Synthesis and antihypertensive activity of 4-(cyclic amido)-2H-1-benzopyrans
Ashwood, Valerie A.; Buckingham, Robin E.; Cassidy, Frederick; Evans, John M.; Faruk, Erol A.; et al, Journal of Medicinal Chemistry, 1986, 29(11), 2194-201

Production Method 14

94535-50-9 94535-50-9
Reaction Conditions
Reference
Benzopyran derivatives
, European Patent Organization, , ,

LEVCROMAKALIM Raw materials

LEVCROMAKALIM Preparation Products

LEVCROMAKALIM Related Literature

94535-50-9 (LEVCROMAKALIM) Related Products

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.